Cas no 1795491-68-7 (N-[1-(furan-3-yl)propan-2-yl]-2,2-diphenylacetamide)

N-[1-(furan-3-yl)propan-2-yl]-2,2-diphenylacetamide is a synthetic organic compound featuring a furan ring and a diphenylacetamide moiety. Its structure combines aromatic and heterocyclic components, making it a versatile intermediate in pharmaceutical and agrochemical research. The furan ring contributes to potential bioactivity, while the diphenylacetamide group enhances stability and binding affinity. This compound is particularly valuable in medicinal chemistry for exploring structure-activity relationships in drug discovery. Its well-defined synthetic pathway allows for high purity and scalability, facilitating further derivatization. Researchers may leverage its unique scaffold for developing novel therapeutic agents or functional materials with tailored properties.
N-[1-(furan-3-yl)propan-2-yl]-2,2-diphenylacetamide structure
1795491-68-7 structure
Product Name:N-[1-(furan-3-yl)propan-2-yl]-2,2-diphenylacetamide
CAS No:1795491-68-7
MF:C21H21NO2
MW:319.396945714951
CID:5405343
Update Time:2025-05-26

N-[1-(furan-3-yl)propan-2-yl]-2,2-diphenylacetamide Chemical and Physical Properties

Names and Identifiers

    • N-[2-(3-Furanyl)-1-methylethyl]-α-phenylbenzeneacetamide
    • N-[1-(furan-3-yl)propan-2-yl]-2,2-diphenylacetamide
    • Inchi: 1S/C21H21NO2/c1-16(14-17-12-13-24-15-17)22-21(23)20(18-8-4-2-5-9-18)19-10-6-3-7-11-19/h2-13,15-16,20H,14H2,1H3,(H,22,23)
    • InChI Key: IEEBQOULZFLWJS-UHFFFAOYSA-N
    • SMILES: C1(C(C2=CC=CC=C2)C(NC(C)CC2C=COC=2)=O)=CC=CC=C1

Experimental Properties

  • Density: 1.119±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 520.3±50.0 °C(Predicted)
  • pka: 14.87±0.46(Predicted)

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Additional information on N-[1-(furan-3-yl)propan-2-yl]-2,2-diphenylacetamide

N-[1-(Furan-3-yl)Propan-2-yl]-2,2-Diphenylacetamide: A Comprehensive Overview

N-[1-(Furan-3-yl)Propan-2-yl]-2,2-Diphenylacetamide, also known by its CAS number 1795491-68-7, is a complex organic compound with a unique structure that combines a furan ring, a propanamide group, and two phenyl groups. This compound has garnered attention in recent years due to its potential applications in various fields, including pharmaceuticals and materials science. Its structure, which includes a central acetyl group attached to two phenyl rings and an N-substituted propanamide group containing a furan moiety, makes it a versatile molecule with intriguing chemical properties.

The synthesis of N-[1-(Furan-3-yl)Propan-2-yl]-2,2-Diphenylacetamide involves multi-step organic reactions, often utilizing coupling agents and protecting groups to achieve the desired stereochemistry and regioselectivity. Recent advancements in catalytic methods have improved the efficiency of its synthesis, making it more accessible for research and industrial applications. The compound's stability under various conditions has been extensively studied, revealing its resistance to thermal degradation and susceptibility to certain chemical reagents.

One of the most promising areas of research for this compound is in the field of drug discovery. The presence of the furan ring introduces electronic properties that can enhance bioavailability and target specificity. Studies have shown that N-[1-(Furan-3-yl)Propan-2-yl]-2,2-Diphenylacetamide exhibits potential as an inhibitor of certain enzymes involved in metabolic pathways. This makes it a candidate for developing treatments for metabolic disorders or inflammatory diseases.

In addition to its pharmaceutical applications, this compound has also been explored for its role in materials science. The rigid structure of the molecule, particularly the diphenylacetyl group, contributes to its mechanical stability when incorporated into polymer matrices. Recent research has demonstrated its ability to enhance the mechanical properties of biodegradable polymers, making it a potential candidate for use in biocompatible materials.

The environmental impact of N-[1-(Furan-3-yl)Propan-2-yl]-2,2-Diphenylacetamide has also been a topic of interest. Studies have shown that under specific conditions, the compound can undergo biodegradation through microbial action. This property is significant for its potential use in sustainable chemical processes and eco-friendly product development.

From a structural standpoint, the molecule's symmetry and functional groups provide opportunities for further modification. Researchers have explored substituent effects on the compound's properties, leading to derivatives with enhanced solubility or bioactivity. These modifications are critical for tailoring the compound's behavior to meet specific application requirements.

In conclusion, N-[1-(Furan-3-yl)Propan-2-yl]-2,2-Diphenylacetamide (CAS No: 1795491687) is a multifaceted compound with diverse applications across various scientific domains. Its unique structure and chemical properties make it an intriguing subject for ongoing research and development efforts.

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